Cas no 891091-47-7 (3-1-(4-methylphenyl)-5-oxopyrrolidin-3-yl-1-(4-methylpyridin-2-yl)urea)

• Product Name: 3-1-(4-methylphenyl)-5-oxopyrrolidin-3-yl-1-(4-methylpyridin-2-yl)urea
• CAS No: 891091-47-7
• MF: C₁₈H₂₀N₄O₂
• MW: 324.377003669739
• CID: 5516609
• Update Time: 2025-07-10

3-1-(4-methylphenyl)-5-oxopyrrolidin-3-yl-1-(4-methylpyridin-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]-3-(4-methylpyridin-2-yl)urea
• 3-1-(4-methylphenyl)-5-oxopyrrolidin-3-yl-1-(4-methylpyridin-2-yl)urea

• Inchi： 1S/C18H20N4O2/c1-12-3-5-15(6-4-12)22-11-14(10-17(22)23)20-18(24)21-16-9-13(2)7-8-19-16/h3-9,14H,10-11H2,1-2H3,(H2,19,20,21,24)
• InChI Key： DZTXESDVNFVZBA-UHFFFAOYSA-N
• SMILES： N(C1CC(=O)N(C2=CC=C(C)C=C2)C1)C(NC1=NC=CC(C)=C1)=O

Additional information on 3-1-(4-methylphenyl)-5-oxopyrrolidin-3-yl-1-(4-methylpyridin-2-yl)urea

Introduction to 3-1-(4-methylphenyl)-5-oxopyrrolidin-3-yl-1-(4-methylpyridin-2-yl)urea (CAS No. 891091-47-7) and Its Emerging Applications in Chemical Biology

The compound 3-1-(4-methylphenyl)-5-oxopyrrolidin-3-yl-1-(4-methylpyridin-2-yl)urea (CAS No. 891091-47-7) represents a fascinating molecule in the realm of chemical biology, showcasing a unique structural framework that has garnered significant attention for its potential therapeutic and biochemical applications. This heterocyclic urea derivative, characterized by its intricate aromatic and heteroatom-rich scaffold, has been the subject of extensive research due to its promising pharmacological properties.

At the core of its molecular design lies a combination of 4-methylphenyl (tolyl) and 4-methylpyridin-2-yl (2,6-lutidinyl) substituents, which contribute to its lipophilicity and binding affinity. The presence of a 5-oxopyrrolidin ring further enhances its structural complexity, making it a versatile scaffold for drug discovery. This compound’s ability to interact with biological targets in novel ways has positioned it as a candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and high-throughput screening have accelerated the discovery of novel bioactive molecules like 3-1-(4-methylphenyl)-5-oxopyrrolidin-3-yl-1-(4-methylpyridin-2-yl)urea. Studies have demonstrated its potential as an inhibitor of various enzymatic pathways, particularly those involved in inflammation and metabolic disorders. The urea moiety, a common pharmacophore in drug design, plays a crucial role in modulating receptor interactions, offering a basis for developing targeted therapies.

The synthesis of this compound involves multi-step organic reactions, including condensation and cyclization processes that are optimized for high yield and purity. The use of advanced synthetic methodologies ensures that the final product meets stringent quality standards required for preclinical and clinical studies. Researchers have leveraged modern techniques such as solid-phase synthesis and flow chemistry to streamline the production process, making it more efficient and scalable.

In the context of drug development, the 5-oxopyrrolidin core has been implicated in several pharmacological activities due to its ability to engage with biological macromolecules. Preliminary studies suggest that this compound may exhibit anti-inflammatory properties by modulating cytokine production and inhibiting key signaling pathways such as NF-κB. Additionally, its interaction with ATP-binding cassette transporters has been explored, highlighting its potential as a lead compound for overcoming multidrug resistance in cancer therapies.

The integration of 4-methylphenyl and 4-methylpyridin-2-yl groups into the molecular structure enhances its solubility and bioavailability, critical factors for successful drug candidates. These substituents also contribute to favorable pharmacokinetic profiles by influencing metabolic stability and distribution within the body. Such attributes make this compound an attractive candidate for further development into novel therapeutic agents.

Emerging research also points toward its role in addressing neurological disorders. The pyrrolidin ring is known to be present in several neuroactive compounds, suggesting that 3-1-(4-methylphenyl)-5-oxopyrrolidin-3-yl-1-(4-methylpyridin-2-yl)urea may have implications in modulating neurotransmitter systems. Studies are ongoing to investigate its effects on acetylcholinesterase inhibition, which could be beneficial in conditions like Alzheimer’s disease. The dual presence of aromatic rings further enhances its potential as a scaffold for designing molecules with enhanced binding affinity to neurological targets.

The compound’s structural diversity also allows for modifications that can fine-tune its biological activity. Researchers are exploring derivatives with altered substituents to optimize potency and selectivity against specific disease-related pathways. This flexibility underscores the importance of 3-(4-methylphenyl)-5(5H)-oxopyrrolidin derivatives as building blocks in medicinal chemistry libraries.

From a computational biology perspective, molecular docking studies have been instrumental in understanding how this compound interacts with biological targets at the atomic level. These simulations provide insights into binding modes and potential side effects, aiding in the rational design of next-generation analogs with improved pharmacological profiles. The integration of machine learning algorithms has further enhanced predictive capabilities, allowing researchers to anticipate how structural modifications will influence biological activity.

The growing interest in this class of compounds is also driven by their potential applications in precision medicine. By tailoring molecular structures to target specific genetic or environmental factors associated with diseases, researchers aim to develop personalized therapeutics that offer higher efficacy with fewer off-target effects. The versatility of 3(5H)-oxopyrrolidinone derivatives, including our target molecule, makes them ideal candidates for such bespoke drug development strategies.

Eco-friendly synthetic routes have also been developed to minimize environmental impact while producing high-quality material for research purposes. Green chemistry principles are being applied by incorporating solvent-free reactions, catalytic methods, and renewable feedstocks into the synthesis process. These advancements not only improve sustainability but also enhance cost-effectiveness without compromising on yield or purity.

The future prospects for this compound are promising, with ongoing clinical trials exploring its efficacy against various diseases. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate laboratory findings into tangible therapeutic benefits for patients worldwide. As research progresses, 891091–47–7 will continue to be a cornerstone molecule in chemical biology research due to its unique structural features and multifaceted applications.